Cas no 1498308-65-8 (2-(4-ethoxyphenyl)ethylboronic acid)

• Product Name: 2-(4-ethoxyphenyl)ethylboronic acid
• CAS No: 1498308-65-8
• MF: C₁₀H₁₅BO₃
• MW: 194.035303354263
• MDL: MFCD06212524
• CID: 5684258
• PubChem ID: 55255519
• Update Time: 2025-05-23

2-(4-ethoxyphenyl)ethylboronic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26293376
• AKOS006293794
• [2-(4-ethoxyphenyl)ethyl]boronic acid
• 1498308-65-8
• (4-Ethoxyphenethyl)boronic acid
• 2-(4-ethoxyphenyl)ethylboronic acid

• MDL： MFCD06212524
• Inchi： 1S/C10H15BO3/c1-2-14-10-5-3-9(4-6-10)7-8-11(12)13/h3-6,12-13H,2,7-8H2,1H3
• InChI Key： JNYGIFRSDHKEHQ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)CCB(O)O

Computed Properties

• Exact Mass: 194.1114245g/mol
• Monoisotopic Mass: 194.1114245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-ethoxyphenyl)ethylboronic acid

Introduction to 2-(4-ethoxyphenyl)ethylboronic Acid (CAS No. 1498308-65-8)

2-(4-ethoxyphenyl)ethylboronic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1498308-65-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of boronic acids, which are widely recognized for their versatile applications in chemical synthesis, particularly in the context of Suzuki-Miyaura cross-coupling reactions. The presence of both an ethyl and a 4-ethoxyphenyl substituent imparts unique reactivity and structural properties, making it a valuable intermediate in the development of advanced molecular architectures.

The structure of 2-(4-ethoxyphenyl)ethylboronic acid features a boronic acid functional group attached to an ethyl chain, which is further substituted with a 4-ethoxyphenyl ring. This arrangement not only enhances its solubility in various organic solvents but also influences its interaction with other molecular entities. The 4-ethoxyphenyl moiety, in particular, introduces a hydrophobic region that can be exploited for specific binding interactions or for modulating the electronic properties of the compound. Such structural features are highly relevant in the design of novel pharmaceuticals and functional materials.

In recent years, boronic acids have been extensively studied for their role in drug discovery and development. The reactivity of boronic acids stems from their ability to participate in metal-catalyzed cross-coupling reactions, which are fundamental to constructing complex organic molecules. Specifically, 2-(4-ethoxyphenyl)ethylboronic acid can serve as a crucial building block in Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon bonds with high precision and efficiency. This capability has been leveraged in the synthesis of biologically active compounds, including therapeutic agents targeting various diseases.

One of the most compelling aspects of 2-(4-ethoxyphenyl)ethylboronic acid is its potential application in medicinal chemistry. Boronic acid derivatives have shown promise as inhibitors of enzymes and receptors involved in pathogenic processes. For instance, recent studies have highlighted the use of boron-containing compounds in the development of treatments for metabolic disorders and inflammatory conditions. The chemical properties of this compound, such as its stability under various reaction conditions and its compatibility with diverse functional groups, make it an attractive candidate for further exploration.

Moreover, the synthetic utility of 2-(4-ethoxyphenyl)ethylboronic acid extends beyond pharmaceutical applications. In materials science, boronic acids are employed in the creation of smart materials and polymers that exhibit responsive behaviors under specific stimuli. The incorporation of this compound into polymer matrices can lead to materials with enhanced mechanical properties or improved biocompatibility. Such innovations are particularly relevant in biomedical engineering, where advanced materials are essential for developing implants and scaffolds that support tissue regeneration.

The current research landscape surrounding 2-(4-ethoxyphenyl)ethylboronic acid is dynamic and evolving. Investigators are continuously exploring new synthetic pathways and applications to harness its full potential. For example, recent advances in flow chemistry have enabled more efficient production methods for boronic acids, including this particular derivative. These improvements not only reduce costs but also enhance scalability, making it more feasible to incorporate such compounds into industrial processes.

Another area of interest is the use of 2-(4-ethoxyphenyl)ethylboronic acid in catalysis. Boron-based catalysts have been shown to facilitate a wide range of reactions with high selectivity and minimal byproduct formation. This makes them particularly valuable in green chemistry initiatives, where sustainability is a key concern. By optimizing reaction conditions and employing recyclable catalysts, researchers aim to minimize environmental impact while maintaining high yields.

In conclusion, 2-(4-ethoxyphenyl)ethylboronic acid (CAS No. 1498308-65-8) represents a significant advancement in both pharmaceutical and materials science applications. Its unique structural features and reactivity make it a versatile intermediate for constructing complex molecules with therapeutic potential. As research progresses, we can expect to see even more innovative uses emerge from this compound and related derivatives. The continued exploration of its properties will undoubtedly contribute to scientific progress across multiple disciplines.